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Compound of Interest

Compound Name: A1899

Cat. No.: B15586076 Get Quote

Application Notes and Protocols for A1899
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the preparation,

handling, and use of A1899, a potent and selective blocker of the two-pore domain potassium

channel K2P3.1 (TASK-1), for research purposes.

Chemical and Physical Properties
A1899, with the chemical name N-[(2,4-Difluorophenyl)methyl]-2′-[[[2-(4-

methoxyphenyl)acetyl]amino]methyl][1,1′-biphenyl]-2-carboxamide, is a valuable tool for

studying the physiological roles of TASK-1 channels.[1]
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Property Value Reference

Synonyms
A 1899, A-1899, S 20951, S-

20951, S20951

CAS Number 498577-46-1

Molecular Formula C₃₀H₂₆F₂N₂O₃

Molecular Weight 500.54 g/mol

Appearance White to beige powder

Purity ≥97% (HPLC) or ≥98% [1]

Solubility
DMSO: 2 mg/mL, up to 100

mM[1]

Storage Temperature -10 to -25°C

Biological Activity
A1899 is a highly potent and selective blocker of the TASK-1 potassium channel. It also shows

activity against the closely related TASK-3 channel, but with lower potency.[1]

Target Cell Line IC₅₀ Reference

Human K2P3.1

(TASK-1)
CHO cells 7 nM [1]

Human K2P9.1

(TASK-3)
CHO cells 70 nM [1]

Human K2P18.1

(TRESK)
Not specified 0.9 µM [1]

Other K+ channels Not specified >2 µM [1]

Mechanism of Action: A1899 acts as an open-channel blocker of TASK-1 channels, binding

within the channel pore.[1][2] This block is not dependent on voltage.[2]
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In Vivo Activity: In anesthetized rats, intravenous administration of A1899 (5-25 mg/kg) has

been shown to stimulate breathing and induce a lasting respiratory alkalosis. It has also been

observed to mitigate the prolonged action potential duration induced by endothelin-1 in

cardiomyocytes at a concentration of 200 nM.

Signaling Pathway
A1899 directly interacts with and blocks the pore of the TASK-1 potassium channel. These

channels are part of the two-pore domain potassium channel (K2P) family, which are

considered "leak" channels that contribute to the resting membrane potential of cells. By

blocking TASK-1, A1899 reduces the outward flow of potassium ions, leading to membrane

depolarization. This change in membrane potential can then influence the activity of voltage-

gated ion channels and other cellular processes.

A1899 TASK-1 (K2P3.1) ChannelBlocks K+ EffluxMediates Membrane DepolarizationReduction leads to Downstream Cellular Response
(e.g., altered excitability)

Initiates

Click to download full resolution via product page

A1899 mechanism of action on the TASK-1 channel.

Experimental Protocols
4.1. Preparation of A1899 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of A1899 in DMSO.

Materials:

A1899 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer
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Procedure:

Calculate the required mass of A1899:

Molecular Weight (MW) of A1899 = 500.54 g/mol .

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 500.54 g/mol = 0.0050054 g = 5.01 mg.

Weigh A1899:

Carefully weigh out approximately 5.01 mg of A1899 powder and place it in a sterile

microcentrifuge tube.

Dissolve in DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the A1899 powder.

Ensure Complete Dissolution:

Vortex the solution thoroughly until all the A1899 powder is completely dissolved. The

solution should be clear.

Storage:

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for long-term storage.
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Workflow for preparing an A1899 stock solution.

4.2. In Vitro Cell-Based Assay for TASK-1 Inhibition
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This protocol provides a general guideline for assessing the inhibitory effect of A1899 on

TASK-1 channels expressed in a mammalian cell line (e.g., CHO or HEK293 cells) using a

membrane potential-sensitive dye.

Materials:

Mammalian cells stably expressing human TASK-1

Cell culture medium and supplements

Multi-well plates (e.g., 96-well, black, clear bottom)

A1899 stock solution (10 mM in DMSO)

Membrane potential-sensitive fluorescent dye (e.g., FLIPR Membrane Potential Assay Kit)

Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

Fluorescence plate reader with fluidic addition capabilities

Procedure:

Cell Seeding:

Seed the TASK-1 expressing cells into 96-well plates at an appropriate density to achieve

a confluent monolayer on the day of the assay.

Incubate the plates at 37°C in a CO₂ incubator overnight.

Compound Preparation:

Prepare a serial dilution of the A1899 stock solution in the assay buffer to achieve the

desired final concentrations. Remember to include a vehicle control (DMSO at the same

final concentration as the highest A1899 concentration).

Dye Loading:

On the day of the assay, remove the cell culture medium from the wells.
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Add the membrane potential-sensitive dye, prepared according to the manufacturer's

instructions, to each well.

Incubate the plate at 37°C for the time specified by the dye manufacturer (typically 30-60

minutes).

Assay Measurement:

Place the plate in the fluorescence plate reader and allow the temperature to equilibrate.

Measure the baseline fluorescence.

Add the A1899 dilutions (and vehicle control) to the respective wells.

Continuously measure the fluorescence signal for a set period to observe the change in

membrane potential caused by the inhibition of TASK-1 channels.

Data Analysis:

Calculate the change in fluorescence for each well.

Plot the change in fluorescence against the concentration of A1899.

Determine the IC₅₀ value by fitting the data to a dose-response curve.

Safety and Handling
General Handling:

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, when handling A1899.

Handle the compound in a well-ventilated area.

Avoid inhalation of the powder and contact with skin and eyes.

First Aid Measures:

If inhaled: Move the person to fresh air.
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In case of skin contact: Wash off with soap and plenty of water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.

If swallowed: Rinse mouth with water.

For more detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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